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Compound of Interest

Compound Name: N, O-Ditrityl Ganciclovir

Cat. No.: B048959

CAS Number: 109082-85-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N,O-Ditrityl Ganciclovir, a key protected
intermediate in the synthesis of Valganciclovir, the prodrug of the potent antiviral agent
Ganciclovir. This document outlines its chemical properties, synthesis, and role in antiviral drug
development.

Core Data Presentation

N,O-Ditrityl Ganciclovir is primarily utilized as a strategic intermediate, leveraging the trityl
protecting groups to facilitate specific chemical modifications of the Ganciclovir molecule.

Chemical and Physical Properties
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Property Value Reference
CAS Number 109082-85-1
Molecular Formula Ca7H41Ns504 [1]
Molecular Weight 739.88 g/mol [1]
Appearance White solid [1]

_ _ Not available in the reviewed
Melting Point )

literature.
N Not available in the reviewed

Solubility

literature.

Spectral Data

The following spectral data has been reported for an intermediate product in the synthesis of
Valganciclovir, which is consistent with the structure of N,O-Ditrityl Ganciclovir coupled with

an azido-valine moiety.
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Key Peaks/Shifts (& in ppm
Spectrum Reference
for NMR)

0.87 (d, J=7.2 Hz, 3H), 0.88
(d,J=7.2Hz, 3H), 1.60 — 1.66
(m, 1H), 2.86 (d, J = 6.8 Hz,
0.5H),2.94(d,J=6.8Hz, 0.5

IH NMR (400 MHz, DMSO-de) H), 3.28 - 3.38 (m, 2H), 3.81 —  [1]
3.88 (m, 1H), 4.39 (d, J=5.2
Hz, 2H), 5.00 (s, 2H), 5.98
(brs, 1H), 6.96-7.35 (m, 30 H),
7.99 (s, 1 H), 11.4 (s, 1H)

17.1,18.9, 24.4, 25.3, 30.0,
33.1, 47.5, 66.8, 69.9, 85.7,
126.5, 127.0, 127.6, 127.9,
13C NMR (100 MHz, DMSO-de) 128.0. 128.3. 137.9. 143.3 [1]
144.4,149.5, 150.9, 156.4,

169.3

m/z 865.4 (M* + 1) for the
azido-valine coupled product.
The expected m/z for N,O-
Ditrityl Ganciclovir would be

Mass Spectrometry (DIP) ] [1]
approximately 740.3 (M+H)*. A
reported mass spectrum
shows a peak at m/z (DIP)

740.0 (M* + 1).

FT-IR (KBr) 3422, 3310, 1681, 1671 cm=t  [1]

Experimental Protocols

The following is a detailed methodology for the synthesis of N,O-Ditrityl Ganciclovir, a critical
step in the production of Valganciclovir.

Synthesis of N,O-Ditrityl Ganciclovir
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This procedure involves the protection of the primary hydroxyl and the exocyclic amino groups
of Ganciclovir using trityl chloride.

Materials:

» Ganciclovir

e Trityl chloride

o Dimethylformamide (DMF)

e 4-Dimethylaminopyridine (DMAP)
e Triethylamine

o Water

o Ethyl acetate

Procedure:

e A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001
mol), and triethylamine (181.3 mL, 1.29 mol) is prepared in dimethylformamide (570 mL).

e A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the
suspension at 50 °C over 25 minutes.

e The reaction mixture is stirred for approximately 9 hours at the same temperature.

e The mixture is then cooled to 10 °C, filtered, and the collected solid is washed with
dimethylformamide (150 mL).

o The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL)
and subsequently decanted.

o Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at
room temperature for 12 hours.
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e The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to
yield N,O-Ditrityl Ganciclovir as a white solid.[1]

Mandatory Visualizations
Synthesis Workflow of Valganciclovir

The following diagram illustrates the synthetic pathway from Ganciclovir to Valganciclovir,
highlighting the crucial role of the N,O-Ditrityl Ganciclovir intermediate.

N Coupling with )
1 Ganciclovir [—%3 (25)-azido-3-methylbutyric acid —>| Coupled Intermediate
(DCe)

Click to download full resolution via product page

Caption: Synthesis of Valganciclovir via N,O-Ditrityl Ganciclovir.

Mechanism of Action of Ganciclovir

N,O-Ditrityl Ganciclovir is a prodrug intermediate that is chemically converted to
Valganciclovir, which in turn is metabolized in the body to the active antiviral agent, Ganciclovir.
The following diagram illustrates the mechanism of action of Ganciclovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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